1-[(4-methyl-2-nitrophenyl)amino]-4-[(4-methylphenyl)amino]anthra-9,10-quinone

• IUPAC Name: 1-(4-methylanilino)-4-(4-methyl-2-nitroanilino)anthracene-9,10-dione
• InChI: InChI=1S/C28H21N3O4/c1-16-7-10-18(11-8-16)29-22-13-14-23(30-21-12-9-17(2)15-24(21)31(34)35)26-25(22)27(32)19-5-3-4-6-20(19)28(26)33/h3-15,29-30H,1-2H3
• InChI Key: FOJRXCMHRCTSDY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC2=C3C(=C(C=C2)NC4=C(C=C(C=C4)C)[N+](=O)[O-])C(=O)C5=CC=CC=C5C3=O
• Molecular Formula: C28H21N3O4
• Molecular Weight: 463.5 g/mol

Description

The compound “1-[(4-methyl-2-nitrophenyl)amino]-4-[(4-methylphenyl)amino]anthra-9,10-quinone” is a complex organic molecule. It contains an anthraquinone core, which is a type of polycyclic aromatic hydrocarbon with two carbonyl groups attached to the central ring. Attached to this core are two aromatic rings, one of which has a nitro group and a methyl group, and the other has a methyl group.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, starting with the synthesis of the anthraquinone core, followed by the addition of the aromatic rings through a process such as Friedel-Crafts acylation. The nitro group could be added through a nitration reaction.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple aromatic rings and functional groups. The anthraquinone core would likely contribute to the rigidity of the molecule, while the nitro group could introduce some polarity.

Chemical Reactions Analysis

As an organic compound with multiple functional groups, “1-[(4-methyl-2-nitrophenyl)amino]-4-[(4-methylphenyl)amino]anthra-9,10-quinone” could participate in a variety of chemical reactions. The nitro group could be reduced to an amino group, or the anthraquinone core could undergo redox reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. As an organic compound, it would likely be insoluble in water but soluble in organic solvents. The presence of the nitro group could make it more reactive than similar compounds without this group.

Mechanism of Action

Without specific context, it’s hard to determine the exact mechanism of action of this compound. If it were a drug, its mechanism would depend on the biological target it interacts with. As a chemical, its reactivity would depend on the conditions and the other chemicals present.

Future Directions

The study of complex organic molecules like “1-[(4-methyl-2-nitrophenyl)amino]-4-[(4-methylphenyl)amino]anthra-9,10-quinone” is a vibrant field of research, with potential applications in areas like drug discovery, materials science, and chemical synthesis. Future research could focus on synthesizing this compound and studying its properties and reactivity.